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Compound of Interest

Compound Name: 6-(4-lodophenoxymethyl)quinoline
CAS No.: 1306628-09-0
Cat. No.: B1464148
Get Quote
. J

Executive Summary: Immediate Action Plan

6-(4-lodophenoxymethyl)quinoline (CAS: 1306628-09-0) is a halogenated heterocyclic ether.
For disposal purposes, it must be treated with the stringency of a Category 1 Carcinogen (due
to the quinoline backbone) and a Halogenated Organic (due to the aryl iodide).

The Golden Rules of Disposal:

* NEVER dispose of down the drain. This compound is toxic to aquatic life and persistent.[1][2]

[3]

« SEGREGATE as "Halogenated Organic Waste." Do not mix with general non-halogenated
solvents (acetone/ethanol) unless unavoidable, as this increases disposal costs and
complicates incineration.

o INCINERATE via a licensed hazardous waste facility capable of handling halogenated loads
(Rotary Kiln Incineration).
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Chemical Profile & Hazard Assessment

To understand the why behind the disposal protocols, we must deconstruct the molecule. This
approach allows us to derive safety measures even in the absence of a compound-specific
SDS.

Substructure Hazard Class Operational Implication

Requires handling in a fume
o ) Carcinogen (EPA Group B2), hood; waste must be
Quinoline Ring o
Mutagen incinerated to destroy the

heterocycle.

Waste releases acid gases

(HI) upon combustion; requires

Aryl lodide Halogenated Organic o )
scrubbers at the incineration
plant.

While aryl ethers are stable,

Ether Linkage Peroxide Former (Low Risk) store away from light/air to

prevent slow oxidation.

Physicochemical Properties (Estimated)

o State: Solid (Off-white to yellow crystalline powder).[4]
o Solubility: Insoluble in water; soluble in DMSO, DCM, and Chloroform.

» Reactivity: Incompatible with strong oxidizing agents (e.g., Nitric Acid, Peroxides).[5]

Waste Segregation Protocol (The "Self-Validating
System")

Effective disposal starts at the bench. You must implement a Source Segregation System.
Mixing this compound with non-halogenated waste (like pure methanol) downgrades the entire
container to "Halogenated," significantly increasing the cost and environmental impact of
disposal.
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Visualizing the Waste Stream

The following decision tree illustrates the logic for segregating 6-(4-
lodophenoxymethyl)quinoline.
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Waste Generation:
6-(4-lodophenoxymethyl)quinoline

Physical State?

SOLID WASTE LIQUID WASTE
(Contaminated gloves, powder, weighing boats) (Mother liquor, reaction mixture)

Solvent Type?

No Halogens

Container: Wide-mouth HDPE
Label: Hazardous Solid - Toxic/Halogenated

NON-HALOGENATED STREAM
(Methanol, Acetone)

|
Contains Halogens Corrective Action

DO NOT MIX!
Segregate into Halogenated Stream

HALOGENATED LIQUID STREAM
(DCM, Chloroform, or mixed solvents)

Container: Glass/HDPE Carboy
Label: Halogenated Organic Waste

Click to download full resolution via product page
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Figure 1: Waste Segregation Decision Matrix. Note that adding this compound to a non-
halogenated solvent necessitates moving the entire mixture to the Halogenated stream.

Step-by-Step Disposal Procedures

Scenario A: Solid Waste (Pure Compound or
Contaminated Debris)

Applicable to: Expired reagent, weighing papers, contaminated PPE, silica gel from columns.

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is
acceptable but poses a breakage risk for solids.

e Bagging: Place the solid waste inside a clear, sealable polyethylene bag (secondary
containment) before placing it in the drum. This minimizes dust generation upon opening at
the facility.

e Labeling:
o Primary Constituent: "Solid Debris contaminated with Quinoline derivatives."
o Hazard Checkboxes: Toxic, Carcinogen.[3][6]

o RCRA Code: Label as U163 (Quinoline) if required by local EHS, or "Hazardous Waste -
Toxic."

Scenario B: Liquid Waste (Reaction Mixtures/Rinsates)

Applicable to: HPLC waste, reaction mother liquors.

o Compatibility Check: Ensure the waste carboy does not contain strong oxidizers (Nitric acid,
Piranha solution). The quinoline nitrogen can oxidize, potentially creating unstable
conditions.

e Solvent Segregation:

o If dissolved in DCM/Chloroform: Pour directly into the Halogenated Waste carboy.
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o If dissolved in Methanol/Acetone: You must still use the Halogenated Waste carboy
because the solute (the quinoline derivative) contains lodine.

e Labeling:
o List all solvents (e.g., "Dichloromethane 90%, Methanol 9%").
o Explicitly list the solute: "6-(4-lodophenoxymethyl)quinoline <1%".
o Mark "Halogenated" prominently.

Spill Contingency & Emergency Response

Warning: lodine-containing compounds can stain surfaces and equipment permanently if not
treated correctly.

1. ASSESS 2. PPE UP 3. CONTAIN b 5. DECONTAMINATE 6. DISPOSE
Volume & State Nitrile Gloves (Double), Goggles, Lab Coat Circle spill with absorbent pads coop solids or absorb liquids Wash with 5% Sodium Thiosulfate Label as Hazardous Waste

Click to download full resolution via product page
Figure 2: Emergency Spill Response Workflow.

Decontamination Tip: If the spill leaves a yellow/brown stain (indicative of iodine release), wash
the area with a 5% Sodium Thiosulfate solution. This reduces the iodine to colorless iodide,
making cleanup safer and preventing staining.

Regulatory Framework & Compliance

While this specific derivative may not be explicitly listed in 40 CFR 261.33, it falls under the
"Derived-From" and "Mixture" rules of the EPA RCRA guidelines.

» RCRA Classification:
o Quinoline (Parent): Listed as U163 (Toxic Waste) [1].

o Halogenated Solvents: Often F-listed (FO01/F002).
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o Determination: Treat as Hazardous Waste (Toxic).

o Disposal Method:

o Must be sent to a TSDF (Treatment, Storage, and Disposal Facility) permitted for
Incineration.

o Fuel Blending: Generally not acceptable for high-concentration halogenated aromatics due
to emissions standards; high-temperature incineration is required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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